2-(1-ethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-c]quinazoline

• IUPAC Name: 2-(1-ethylpyrazol-4-yl)-[1,2,4]triazolo[1,5-c]quinazoline
• InChI: InChI=1S/C14H12N6/c1-2-19-8-10(7-16-19)13-17-14-11-5-3-4-6-12(11)15-9-20(14)18-13/h3-9H,2H2,1H3
• InChI Key: HFOJUPTXWLHNHI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NN3C=NC4=CC=CC=C4C3=N2
• Molecular Formula: C14H12N6
• Molecular Weight: 264.29 g/mol

Description

2-(1-ethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-c]quinazoline is a heterocyclic compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a unique chemical structure that may provide new insights into the mechanisms of various biological processes. In

Mechanism of Action

The mechanism of action of 2-(1-ethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-c]quinazoline is not fully understood, but it is believed to interact with various biological targets, including enzymes and receptors. This compound has been found to have a unique chemical structure that may provide new insights into the mechanisms of various biological processes.
Biochemical and Physiological Effects:
2-(1-ethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-c]quinazoline has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as phosphodiesterase and acetylcholinesterase. Additionally, this compound has been found to have potential as a fluorescent probe for imaging biological systems, due to its ability to selectively bind to certain targets.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1-ethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-c]quinazoline in lab experiments is its unique chemical structure, which may provide new insights into the mechanisms of various biological processes. Additionally, this compound has been found to be relatively easy to synthesize and purify, which makes it a useful tool for researchers. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving 2-(1-ethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-c]quinazoline. One direction is to further explore its potential as a drug candidate for the treatment of various diseases, such as cancer and Alzheimer's disease. Additionally, this compound could be further studied as a fluorescent probe for imaging biological systems, as well as a catalyst for organic reactions. Further research is also needed to fully understand the mechanism of action of this compound, which may provide new insights into the mechanisms of various biological processes.

Scientific Research Applications

2-(1-ethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-c]quinazoline has been studied for its potential applications in various scientific research areas. One of the main applications is in the field of medicinal chemistry, where this compound has been found to have potential as a drug candidate for the treatment of various diseases. Additionally, this compound has been studied for its potential as a fluorescent probe for imaging biological systems, as well as a catalyst for organic reactions.